7-[(2E)-but-2-en-1-yl]-3-methyl-8-(nonylsulfanyl)-3,7-dihydro-1H-purine-2,6-dione

• Molecular Formula: C19H30N4O2S
• Molecular Weight: 378.5 g/mol
• IUPAC Name: 7-[(E)-but-2-enyl]-3-methyl-8-nonylsulfanylpurine-2,6-dione
• InChI: InChI=1S/C19H30N4O2S/c1-4-6-8-9-10-11-12-14-26-19-20-16-15(23(19)13-7-5-2)17(24)21-18(25)22(16)3/h5,7H,4,6,8-14H2,1-3H3,(H,21,24,25)/b7-5+
• InChI Key: KJFXXTNHTKESBU-FNORWQNLSA-N
• Isomeric SMILES: CCCCCCCCCSC1=NC2=C(N1C/C=C/C)C(=O)NC(=O)N2C
• Canonical SMILES: CCCCCCCCCSC1=NC2=C(N1CC=CC)C(=O)NC(=O)N2C

Description

7-[(2E)-but-2-en-1-yl]-3-methyl-8-(nonylsulfanyl)-3,7-dihydro-1H-purine-2,6-dione is a complex organic compound that belongs to the purine family This compound is characterized by its unique structure, which includes a butenyl group, a methyl group, and a nonylsulfanyl group attached to a purine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-[(2E)-but-2-en-1-yl]-3-methyl-8-(nonylsulfanyl)-3,7-dihydro-1H-purine-2,6-dione typically involves multiple steps:

Formation of the Purine Core: The purine core can be synthesized through a series of condensation reactions involving formamide derivatives and other nitrogen-containing compounds.

Introduction of the Butenyl Group: The butenyl group can be introduced via a Heck reaction, where a palladium catalyst facilitates the coupling of an alkene with a halogenated purine derivative.

Attachment of the Nonylsulfanyl Group: The nonylsulfanyl group can be attached through a nucleophilic substitution reaction, where a nonylthiol reacts with a halogenated purine derivative.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to ensure high yield and purity. This can include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.